4-(2-Bromoethyl)phenol
Overview
Description
4-(2-Bromoethyl)phenol is a useful research compound. Its molecular formula is C8H9BrO and its molecular weight is 201.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antimicrobial Activities : 4-Bromomethylcoumarins, synthesized using phenols and 4-bromoethyl acetoacetate, have been investigated for their spectral properties and antimicrobial activities against microorganisms (Kulkarni & Patil, 1981).
Environmental and Biological Studies : Synthesis of defined endocrine-disrupting nonylphenol isomers for biological and environmental studies has utilized bromophenols. The structural and bulkiness variations significantly affect their estrogenic effect and environmental degradation behavior (Boehme et al., 2010).
Bioremediation Potential : Studies have explored the bioremediation potential of halogenated phenols like 4-bromophenol, focusing on how these compounds interact with enzymes like Horseradish peroxidase for environmental cleanup (Bretz et al., 2020).
Electrochemical and Magnetic Properties : Research on new phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands involving bromophenols has been conducted, focusing on their spectral, electrochemical, and magnetic behaviors (Amudha et al., 1999).
Crystallography and Vibrational Analysis : The synthesis and characterization of compounds like 4-Bromo-2-(2,5-dichloro-phenylimino)-phenol (BDP) have been reported, with a focus on their crystal structure, vibrational frequencies, and electronic properties (Soltani et al., 2018).
Toxicology and Environmental Concentrations : Studies on tribromophenol, a related compound, have assessed its environmental concentrations and toxicology, providing insights into its behavior as a pollutant and its impact on the environment (Koch & Sures, 2018).
Aqueous Chlorination and Reaction Mechanisms : Research has also delved into the transformation of bromophenols like 4-bromophenol during aqueous chlorination processes, important for understanding the environmental fate of these compounds in water treatment (Xiang et al., 2020).
Mechanism of Action
Properties
IUPAC Name |
4-(2-bromoethyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYYVTFCYVZEQDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCBr)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50161716 | |
Record name | 4-(2-Bromoethyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50161716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14140-15-9 | |
Record name | 4-(2-Bromoethyl)phenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14140-15-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2-Bromoethyl)phenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014140159 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(2-Bromoethyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50161716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-bromoethyl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.521 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-(2-BROMOETHYL)PHENOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I61CD92KW5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 4-(2-Bromoethyl)phenol interact with DNA, and what are the observed effects?
A1: Research suggests that this compound acts as a DNA minor groove binder []. Specifically, it exhibits a strong preference for binding to adenine bases within the minor groove, effectively protecting them from alkylation by other agents []. This interaction pattern is consistent with the behavior of other molecules known to target the DNA minor groove. Furthermore, the presence of this compound can enhance the alkylation of guanine bases located in the DNA major groove, particularly in the presence of anthracycline antibiotics like daunomycin and aclacinomycin A []. These findings highlight the compound's potential to modulate DNA structure and influence the binding of other molecules, including clinically relevant antitumor agents.
Q2: What is the role of this compound in the synthesis of ionic liquids?
A2: this compound serves as a versatile precursor for synthesizing ionic liquids (ILs) []. It reacts with pentafluoropyridine (PFP) through nucleophilic aromatic substitution, achieving near-quantitative yields of the derivative 4-(4-(2-Bromoethyl)phenoxy)-2,3,5,6-tetrafluoropyridine []. This derivative can be further modified to introduce desired cationic or anionic moieties, ultimately leading to the formation of tailored ILs.
Q3: Can you provide information on the spectroscopic characterization of this compound or its derivatives?
A3: While the provided abstracts lack specific spectroscopic data for this compound itself, they highlight the use of various spectroscopic techniques for characterizing its derivatives. For instance, the structure and purity of 4-(4-(2-Bromoethyl)phenoxy)-2,3,5,6-tetrafluoropyridine, synthesized from this compound, were confirmed using 1H, 13C, and 19F NMR, as well as GC-EIMS analysis []. This demonstrates the applicability of these techniques for structural elucidation and purity assessment of compounds derived from this compound.
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